3-Amino-2,6-dibromoisonicotinic acid
Overview
Description
3-Amino-2,6-dibromoisonicotinic acid (3-ADBINA) is a small organic molecule containing a carboxylic acid group, an amine group, and two bromine atoms. It is a member of the isonicotinic acid family, which includes the widely used drug isoniazid. 3-ADBINA is of particular interest due to its unique chemical structure, which allows it to be used in a variety of applications, from laboratory experiments to medical research.
Scientific Research Applications
Alzheimer's Disease Research
3-Amino-1-propanesulfonic acid (a compound related to 3-Amino-2,6-dibromoisonicotinic acid) binds to amyloid β, a protein known for aggregating and leading to amyloid plaque deposition in the brain, characteristic of Alzheimer's Disease. A study investigated the safety, tolerability, and pharmacokinetic/pharmacodynamic effect of 3APS in patients with mild-to-moderate Alzheimer's Disease, showing that it could reduce CSF Aβ42 levels, indicating potential for disease-modifying treatment (Aisen et al., 2006).
Diabetes and Insulin Resistance
3-Hydroxyisobutyric acid, a metabolite of branched-chain amino acids, was identified as a secreted mediator of endothelial cell fatty acid transport and insulin resistance. It was found that increased plasma levels of 3-HIB are associated with future risk of Type 2 Diabetes and may be important for the regulation of metabolic flexibility in heart and muscles (Mardinoğlu et al., 2017).
Amino Acid Metabolism and Cognitive Function
A study on the intake of seven essential amino acids (including leucine, phenylalanine, and others) suggested that ingestion led to improved attention, cognitive flexibility, and psychosocial functioning in middle-aged and older adults. This finding indicates the potential role of amino acid supplementation in preventing cognitive decline (Suzuki et al., 2020).
3-Phosphoglycerate Dehydrogenase Deficiency
Treatment of 3-phosphoglycerate dehydrogenase deficiency with amino acids showed a major reduction in seizure frequency and was well tolerated, indicating that early diagnosis and treatment with amino acids could lead to a favorable outcome (de Koning et al., 2002).
Hepatic Encephalopathy
In the context of fulminant hepatic failure, amino acid concentrations, especially those involved in neurotransmitter metabolism, were significantly increased in blood. However, there was no correlation between plasma amino acid concentrations and changes in the grade of hepatic coma, suggesting a complex relationship between amino acids and hepatic encephalopathy (Record et al., 1976).
Safety and Hazards
properties
IUPAC Name |
3-amino-2,6-dibromopyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2N2O2/c7-3-1-2(6(11)12)4(9)5(8)10-3/h1H,9H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKMKIUXCDAUFPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Br)Br)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Br2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50615663 |
Source
|
| Record name | 3-Amino-2,6-dibromopyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50615663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52834-10-3 |
Source
|
| Record name | 3-Amino-2,6-dibromo-4-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52834-10-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-2,6-dibromopyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50615663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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